Cas no 1173038-62-4 (N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide)
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylpyrazole-3-carboxamide
- N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide
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- Inchi: 1S/C14H13N5O3/c1-19-10(7-8-15-19)12(20)16-14-18-17-13(22-14)9-5-3-4-6-11(9)21-2/h3-8H,1-2H3,(H,16,18,20)
- InChI Key: DJTIHUVRQKMIEM-UHFFFAOYSA-N
- SMILES: N1=CC=C(C(NC2=NN=C(C3=CC=CC=C3OC)O2)=O)N1C
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5086-0163-2μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide |
1173038-62-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5086-0163-5μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide |
1173038-62-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5086-0163-10μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide |
1173038-62-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5086-0163-20μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide |
1173038-62-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5086-0163-1mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide |
1173038-62-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5086-0163-2mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide |
1173038-62-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5086-0163-3mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide |
1173038-62-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5086-0163-4mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide |
1173038-62-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5086-0163-5mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide |
1173038-62-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5086-0163-10mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide |
1173038-62-4 | 10mg |
$79.0 | 2023-09-10 |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide
Introduction to N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1173038-62-4)
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS number 1173038-62-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various applications in drug discovery and development.
The structural framework of N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide incorporates multiple pharmacophoric elements that are known to interact favorably with biological targets. The presence of an oxadiazole ring, a pyrazole moiety, and a 2-methoxyphenyl substituent contributes to its complex pharmacological profile. These structural features are not only critical for its biological activity but also for its potential in modulating various cellular processes.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The oxadiazole scaffold, in particular, has been extensively studied for its role in inhibiting various enzymes and receptors involved in inflammatory and infectious diseases. The pyrazole ring is another key structural element that is widely recognized for its antimicrobial, antiviral, and anti-inflammatory properties. The combination of these two heterocyclic systems with the 2-methoxyphenyl group in N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide suggests that this compound may exhibit multifaceted biological activities.
The chemical synthesis of N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide involves a series of multi-step reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the oxadiazole core through cyclocondensation reactions. This intermediate is then functionalized with the pyrazole moiety via nucleophilic substitution or condensation reactions. Finally, the introduction of the 2-methoxyphenyl group is achieved through selective methylation or etherification reactions. Each step in the synthesis must be carefully optimized to ensure high yield and purity.
The pharmacological evaluation of N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide has revealed several interesting findings. Preclinical studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has shown promising activity against certain bacterial and viral strains, suggesting its potential as an antimicrobial agent. The exact mechanism of action remains under investigation, but preliminary data suggest that it may interfere with key cellular signaling pathways by modulating the activity of target enzymes.
The structural diversity of N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide strong>] makes it an attractive scaffold for further derivatization and optimization. By modifying the substituents on the heterocyclic rings or introducing additional functional groups, researchers can fine-tune its pharmacological properties to enhance potency and selectivity. This flexibility in structure design opens up numerous possibilities for developing novel therapeutic agents targeting various diseases.
In conclusion, N-[
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